Cas no 19557-46-1 (Pyrazino[2,3-c]cinnoline(8CI,9CI))

Pyrazino[2,3-c]cinnoline(8CI,9CI) structure
19557-46-1 structure
Product Name:Pyrazino[2,3-c]cinnoline(8CI,9CI)
CAS No:19557-46-1
MF:C10H6N4
MW:182.181440830231
CID:222637
PubChem ID:12348219
Update Time:2025-04-19

Pyrazino[2,3-c]cinnoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-c]cinnoline(8CI,9CI)
    • 1,4,9,10-Tetraazaphenanthrene
    • pyrazino[2,3-c]cinnoline
    • DTXSID50493044
    • 19557-46-1
    • AKOS006370979
    • Inchi: 1S/C10H6N4/c1-2-4-8-7(3-1)9-10(14-13-8)12-6-5-11-9/h1-6H
    • InChI Key: CFBVKJSZPCFGNO-UHFFFAOYSA-N
    • SMILES: N1C=CN=C2C=1C1C=CC=CC=1N=N2

Computed Properties

  • Exact Mass: 182.05938
  • Monoisotopic Mass: 182.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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